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Compound of Interest

Methyl 5-(trifluoromethyl)pyridine-
Compound Name:
2-carboxylate

Cat. No.: B055342

Technical Support Center: Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with Methyl 5-(trifluoromethyl)pyridine-2-
carboxylate (CAS No: 124236-37-9). Below you will find troubleshooting guides and frequently
asked questions to ensure safe and effective handling in your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with Methyl 5-(trifluoromethyl)pyridine-2-
carboxylate?

Al: Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is classified as an acute toxicant if
swallowed and can cause serious eye damage. It may also cause skin and respiratory irritation.
[1][2][3] Always handle this compound with appropriate personal protective equipment (PPE) in
a well-ventilated area.[1][4][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: The following PPE is mandatory:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b055342?utm_src=pdf-interest
https://www.benchchem.com/product/b055342?utm_src=pdf-body
https://www.benchchem.com/product/b055342?utm_src=pdf-body
https://www.benchchem.com/product/b055342?utm_src=pdf-body
https://www.benchchem.com/product/b055342?utm_src=pdf-body
https://www.benchchem.com/product/b055342?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=15412369&productDescription%3D5GR+5-%28Trifluoromethyl%29pyridine-2-carboxylic+acid%2C+95%25+5g&countryCode=BE&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F066086.pdf
https://datasheets.scbt.com/sc-226447.pdf
https://www.fishersci.be/store/msds?partNumber=15412369&productDescription%3D5GR+5-%28Trifluoromethyl%29pyridine-2-carboxylic+acid%2C+95%25+5g&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6493703&productDescription=5-TRIFLROMETHL+PYRIDN-2-CA+1G&vendorId=VN00024248&countryCode=US&language=en
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Eye/Face Protection: Safety glasses with side-shields or goggles are required. Use
equipment tested and approved under government standards such as NIOSH (US) or EN
166 (EV).[3][5]

o Skin Protection: Wear impervious, chemically resistant gloves (inspect before use) and a lab
coat. The type of protective equipment must be selected according to the concentration and
amount of the dangerous substance at the specific workplace.[3][5]

» Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use
a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Q3: What should | do in case of accidental exposure?
A3: Follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

[2]14]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.[1][4]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you
feel unwell, call a POISON CENTER or doctor.[1][2][4]

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[5]

Q4: How should | properly store this chemical?

A4: Store the compound in a cool, dry, and well-ventilated place.[5] Keep the container tightly
closed.[1][2][4] It is classified under Storage Class 11 as a combustible solid.

Q5: What are the appropriate disposal methods for this compound and its containers?

A5: Dispose of the chemical and its container at an approved waste disposal plant.[4] The
material can be disposed of by removal to a licensed chemical destruction plant or by
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controlled incineration with flue gas scrubbing. Do not discharge into sewer systems.[5]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.[5]

Q6: My reaction is not proceeding as expected. What are some common issues?

A6: While specific troubleshooting depends on the reaction, consider these general points:

o Reagent Purity: Ensure the Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is of high

purity and has been stored correctly to prevent degradation.

e Moisture: The compound may be sensitive to moisture. Ensure all glassware is oven-dried

and reactions are run under an inert atmosphere (e.g., nitrogen or argon) if necessary.

e Solvent Quality: Use anhydrous solvents appropriate for your reaction conditions.

o Reaction Temperature: Verify the reaction temperature is optimal for the specific

transformation you are performing.

Quantitative Data Summary

Property Value Source
CAS Number 124236-37-9 [7]
Molecular Formula CsHeF3sNO2 [8]
Molecular Weight 205.13 g/mol

Appearance Solid / Colorless Liquid [7]
Boiling Point 164-165 °C [7]
Density 1.374 g/mL [7]

Hazard Codes

H302 (Harmful if swallowed),
H318 (Causes serious eye

damage)

Precautionary Codes

P280, P305 + P351 + P338
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Detailed Experimental Protocol: Saponification to 5-
(Trifluoromethyl)pyridine-2-carboxylic acid

This protocol describes a standard saponification reaction to convert Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate to its corresponding carboxylic acid.

Materials:

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate

e Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

e Tetrahydrofuran (THF)

o Water (H20)

e 1M Hydrochloric acid (HCI)

o Ethyl acetate (EtOAC)

¢ Anhydrous magnesium sulfate (MgSOQOa)

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve Methyl 5-(trifluoromethyl)pyridine-2-
carboxylate (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio).

o Addition of Base: Add LiOH (1.5 eq) or NaOH (1.5 eq) to the solution at room temperature.
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Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting material is
consumed (typically 2-4 hours).

Workup - Quenching: Once the reaction is complete, remove the THF using a rotary
evaporator.

Workup - Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH
~2-3 by slowly adding 1M HCI. A precipitate of the carboxylic acid product should form.

Workup - Extraction: Extract the aqueous layer three times with ethyl acetate.

Workup - Drying and Concentration: Combine the organic layers and dry over anhydrous
magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced
pressure to yield the crude 5-(Trifluoromethyl)pyridine-2-carboxylic acid.

Purification: The crude product can be purified further by recrystallization or column
chromatography if necessary.

Visualized Workflows
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Preparation & Handling Emergency Procedures
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Safe Handling Workflow for Methyl 5-(trifluoromethyl)pyridine-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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